Cas no 841476-52-6 (6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide)

• Product Name: 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• CAS No: 841476-52-6
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 1028976
• PubChem ID: 21041539
• Update Time: 2025-06-09

6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
• 2,2-dioxo-1,3-dihydro-2,1-benzothiazol-6-amine
• 6-Amino-1,3-dihydro-2H-2lambda~6~,1-benzothiazole-2,2-dione
• 6-Amino-1,3-dihydrobenzo[c]isothiazole2,2-dioxide
• 841476-52-6
• DTXSID60610321
• 6-amino-1,3-dihydro-2,1-benzothiazole-2,2-dione
• AT25943
• 6-amino-1,3-dihydro-2lambda,1-benzothiazole-2,2-dione
• 1,3-dihydro-2,1-benzisothiazol-6-amine 2,2-dioxide

• MDL： MFCD19105167
• Inchi： 1S/C7H8N2O2S/c8-6-2-1-5-4-12(10,11)9-7(5)3-6/h1-3,9H,4,8H2
• InChI Key： FVNGOLIXYVGDFK-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC(=CC=2N1)N)(=O)=O

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide

6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide (CAS No. 841476-52-6): An Overview of Its Structure, Properties, and Applications

6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide (CAS No. 841476-52-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[c]isothiazoles and is characterized by its distinct structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide.

Chemical Structure and Properties

The molecular formula of 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide is C₉H₉N₃O₂S. The compound features a benzo[c]isothiazole core with a dioxide group at the 2-position and an amino group at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The molecular weight of 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide is approximately 207.25 g/mol.

In terms of physical properties, 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide is a white to off-white solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's melting point is around 180-185°C.

Synthesis Methods

The synthesis of 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide can be achieved through various routes. One common method involves the reaction of benzothioazole-2-thione with an appropriate amine in the presence of an oxidizing agent. For example, the reaction of benzothioazole-2-thione with aniline followed by oxidation with hydrogen peroxide can yield 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide. Another approach involves the cyclization of a suitable precursor molecule under acidic conditions.

Biological Activities and Potential Applications

Recent studies have highlighted the potential biological activities of 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide, particularly in the context of medicinal chemistry and drug discovery. One notable area of research is its antitumor activity. A study published in the *Journal of Medicinal Chemistry* demonstrated that 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Beyond its antitumor properties, 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide has also shown promise as an antimicrobial agent. Research conducted at a leading pharmaceutical institute found that the compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics to combat drug-resistant strains.

In addition to its therapeutic applications, 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide has been explored for its use in chemical sensing and analytical methods. Its unique electronic properties make it suitable for designing sensors that can detect specific analytes with high sensitivity and selectivity.

Current Research Trends

The ongoing research on 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide is focused on optimizing its structure to enhance its biological activities while minimizing potential side effects. One approach involves modifying the substituents on the benzo[c]isothiazole core to improve solubility and bioavailability. Another area of interest is the development of prodrugs that can be activated under specific physiological conditions.

The use of computational methods such as molecular docking and molecular dynamics simulations has also played a crucial role in understanding the interactions between 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide and its biological targets. These tools help predict binding affinities and identify key residues involved in ligand-receptor interactions.

Conclusion

In conclusion, 6-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide (CAS No. 841476-52-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for addressing unmet medical needs in areas such as cancer therapy and antimicrobial treatment.